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Compound of Interest

Compound Name: Cask-IN-1

Cat. No.: B10821022

Application Notes and Protocols: Cask-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cask-IN-1 is a highly potent and selective inhibitor of the Calcium/calmodulin-dependent serine
protein kinase (CASK), with a dissociation constant (Kd) of 22 nM.[1][2] CASK is a multidomain
scaffolding protein belonging to the membrane-associated guanylate kinase (MAGUK) family.
[3][4] It plays a crucial role in neural development, synaptic function, and the regulation of gene
expression.[4] Given its involvement in various cellular processes, CASK has emerged as a
therapeutic target for several diseases, including X-linked intellectual disability and certain
cancers.[5][6][7] These application notes provide detailed protocols for the solubilization and
preparation of Cask-IN-1 stock solutions, along with an overview of the CASK signaling
pathway.

Quantitative Data Summary

For ease of use in a laboratory setting, the following table summarizes the key quantitative data
for Cask-IN-1.
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Property Value Reference
Molecular Weight 610.34 g/mol [1]8]
Molecular Formula C24H30Br2NeOs [1][8]

CAS Number 2755241-73-5 [1]
Appearance White to off-white solid [1112]
Solubility in DMSO 12.21 mg/mL (20.01 mM) [1][2]
Storage of Solid -20°C for 3 years [1112]
Storage of Stock Solution "80°C for 6 months; -20°C for 1 [1][2]

month

Experimental Protocols
Stock Solution Preparation

This protocol details the preparation of Cask-IN-1 stock solutions. It is crucial to use a newly
opened, hygroscopic DMSO for optimal solubility.[1][2] Ultrasonic and warming may be
required to fully dissolve the compound.[1][2]

Materials:

Cask-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

o Determine the Desired Concentration and Volume: Based on your experimental needs,
calculate the required mass of Cask-IN-1 using the following formula: Mass (mg) = Desired
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Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

» Weighing the Compound: Carefully weigh the calculated amount of Cask-IN-1 powder in a
sterile microcentrifuge tube.

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the
Cask-IN-1 powder.

e Dissolving the Compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes. Gentle warming (e.g., in a 37°C water bath) can also aid in dissolution.[1][2]

o Visually inspect the solution to ensure no solid particles remain.
» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]

Stock Solution Preparation Table:

The following table provides quick reference volumes for preparing common stock solution

concentrations.
) ] Mass of Cask-IN-1 (for 1
Desired Concentration L) Volume of DMSO
m
1mM 0.61034 mg 1mL
5mM 3.0517 mg 1mL
10 mM 6.1034 mg 1mL
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Signaling Pathways and Experimental Workflows
CASK Signaling Pathway

CASK is a scaffolding protein that interacts with numerous proteins to regulate diverse cellular
functions.[3][4] Cask-IN-1, by inhibiting CASK, can modulate these pathways. The diagram
below illustrates a simplified representation of the CASK signaling network, highlighting its key
interaction partners and downstream effects. CASK interacts with proteins like Mintl and
Caskinl, which in turn can associate with other proteins involved in synaptic vesicle exocytosis.
[9][10][11] CASK can also translocate to the nucleus and form a complex with the transcription
factor Thr-1 to regulate the expression of target genes such as those involved in neural
development.[4][12] Furthermore, in some cancers, CASK has been shown to regulate the
Notch signaling pathway.[7]
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Caption: Simplified CASK signaling pathway.

Experimental Workflow: Cask-IN-1 Stock Solution
Preparation

The following diagram outlines the logical flow of the experimental protocol for preparing a
Cask-IN-1 stock solution.
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Workflow for Cask-IN-1 Stock Solution Preparation
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Caption: Cask-IN-1 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10821022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

